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Minimum Inhibitory Concentration of Domiphen
Bromide

The table below summarizes the quantitative MIC data for domiphen bromide from recent studies:

Pathogen / Strain Context MIC Value Citation

Aspergillus fumigatus (4 strains, wild-

type & azole-resistant)

Standalone & Synergy with

Itraconazole

8 µg/mL (for all

strains) [1]

Gram-negative Bacteria (31 clinical

Colistin-Resistant strains)

Synergy with Colistin 16 µg/mL (for all

strains) [2]

Plasmodium falciparum (3D7 strain) Standalone (antiplasmodial

activity)

~1 µM (IC₅₀) [3]

Key Experimental Protocols for MIC Testing

The methodologies from these studies provide a reliable framework for evaluating domiphen bromide's

antimicrobial activity.
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Broth Microdilution for Fungi (Aspergillus fumigatus): The MIC against A. fumigatus was

determined following the guidelines from the Clinical and Laboratory Standards Institute (CLSI M38-

A2) with modifications. Briefly, domiphen bromide was diluted in a minimal medium (MM). A

fungal suspension of 1 × 10⁶ CFU/mL was prepared, and 20 µL of this suspension was inoculated into

tubes containing the drug dilutions. The tubes were incubated at 37°C for 36 hours. The MIC value

was defined as the lowest drug concentration that prevented visible fungal growth [1].

Broth Microdilution for Bacteria (Colistin-Resistant Gram-negative bacteria): The MIC against

clinical isolates of E. coli, K. pneumoniae, A. baumannii, and P. aeruginosa was tested using the broth

microdilution method in line with CLSI guidelines (M07). The bacterial inoculum was prepared to a

concentration of 5 × 10⁵ CFU/mL in Mueller-Hinton broth. The tests were incubated at 37°C for 16-20

hours. The MIC was defined as the lowest concentration of the drug that completely inhibited bacterial

growth [2].

Anti-Plasmodial Growth Inhibition Assay: The half-maximal inhibitory concentration (IC₅₀) of

domiphen bromide against the malaria parasite Plasmodium falciparum was determined via an in

vitro growth inhibition assay. Synchronized ring-stage parasites were cultured in human red blood cells

with Roswell Park Memorial Institute (RPMI) complete medium. The parasites were exposed to the

drug for 48 hours. Parasitemia was then assessed either by microscopic examination of blood smears

or by flow cytometry to calculate the IC₅₀ value [3].

Mechanisms of Action and Synergy

Research indicates that domiphen bromide's antimicrobial effect is multi-faceted and enhances the efficacy

of other drugs.
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Domiphen Bromide Mechanisms and Synergy

Cell Membrane & Wall Disruption Drug Efflux Inhibition Biofilm Interference Metabolic Pathway Inhibition (Plasmodium) Synergistic Effects

Domiphen Bromide

Alters membrane
permeability

Disrupts cell wall
remodeling

Reduces expression of
drug efflux pump genes

Enhances eradication
of mature biofilms

Inhibits the MEP pathway
in the apicoplast

Improved membrane disruptionIncreased intracellular
accumulation

Itraconazole

via efflux inhibition

Colistin

combined action

Enhanced antifungal efficacy Restored antibiotic efficacy
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Interpretation of Findings and Research Context

Synergistic Focus: The consistent MIC values of domiphen bromide across resistant strains

highlight its potential as a synergist or resistance-modifying agent. Its primary value in current
research lies in its ability to restore the efficacy of existing antifungal and antibiotic drugs [1] [2].

Broad-Spectrum Potential: The activity of domiphen bromide against evolutionarily distant
organisms (fungi, bacteria, and protozoa) suggests a non-specific or multi-target mechanism, often

associated with cationic surfactants. This broad activity makes it a promising candidate for
combination therapies targeting diverse resistant pathogens [1] [2] [3].

Cytotoxicity and Biocompatibility: Studies reported minimal cytotoxicity in mammalian cell lines
(HT-22 and HK-2) and good biocompatibility in animal models like zebrafish and Galleria mellonella,

supporting its potential for therapeutic development [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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